Cas no 18420-09-2 (1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane)
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane
- Disiloxane,1,3-diethoxy-1,1,3,3-tetramethyl-
- ethoxy-[ethoxy(dimethyl)silyl]oxy-dimethylsilane
- 1,3-Diaethoxy-1,1,3,3-tetramethyl-disiloxan
- 1,3-diethoxy-1,1,3,3-tetramethyl-disiloxane
- 1,3-Diethoxytetramethyldisiloxan
- 1,3-diethoxytetramethyldisiloxane
- Disiloxane,1,3-diethoxy-1,1,3,3-tetramethyl
- EINECS 242-298-7
- 1,1,3,3-Tetramethyl-1,3-diethoxydisiloxane
- 1,3-diethoxy-1,1,3,3-tetramethyl-disiloxan
- Tetramethyldiethoxydisiloxane
- 1,3-Diethoxy-1,1,3,3-tetramethylpropanedisiloxane
- 1,1,3,3-Tetramethyl-1,3-diethoxypropanedisiloxane
- 1,1,3,3-TETRAMETHYL-1,3-DIETHOXYDISILOXANE 97%
- 4,4,6,6-tetramethyl-3,5,7-trioxa-4,6-disilanonane
- AKOS015915555
- METHOXY TERMINATED POLYDIMETHYLSILOXANE
- FT-0624759
- Disiloxane, 1,3-diethoxy-1,1,3,3-tetramethyl-
- 18420-09-2
- E78427
- Tetramethyl-1,3-diethoxy disiloxane
- 1,1,3,3-tetramethyl-1,3-diethoxy disiloxane
- NS00051732
- FS-5027
- 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane 97%
- SY073790
- 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane, 97%
- 4-CHLORO-3-HYDROXY1H-INDAZOLE
- ethoxy-[ethoxy(dimethyl)silyl]oxy-dimethyl-silane
- DTXSID5066372
- C8H22O3Si2
- A812843
- 70851-25-1
- MFCD00053754
- SCHEMBL217139
- NPOYZXWZANURMM-UHFFFAOYSA-N
- s16025
- DTXCID7035854
-
- MDL: MFCD00053754
- Inchi: 1S/C8H22O3Si2/c1-7-9-12(3,4)11-13(5,6)10-8-2/h7-8H2,1-6H3
- InChI Key: NPOYZXWZANURMM-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(OCC)O[Si](C)(C)OCC
Computed Properties
- Exact Mass: 222.11100
- Monoisotopic Mass: 222.11074763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.883 g/mL at 25 °C(lit.)
- Melting Point: -134°C
- Boiling Point: 161 °C(lit.)
- Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c - Refractive Index: n20/D 1.389(lit.)
- PSA: 27.69000
- LogP: 2.47960
- Solubility: Not determined
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H226-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 1993 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: S16; S26; S36
-
Hazardous Material Identification:
- TSCA:Yes
- Risk Phrases:R10
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 483427-25ML |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 97% | 25ML |
¥1044.33 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D915024-25ml |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | ≥95% | 25ml |
898.20 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03369-25ml |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 97% | 25ml |
¥1508.0 | 2024-07-18 | |
| TRC | D076515-500mg |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 500mg |
$ 65.00 | 2023-09-08 | ||
| TRC | D076515-1g |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 1g |
$ 81.00 | 2023-09-08 | ||
| TRC | D076515-5g |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 5g |
$ 104.00 | 2023-09-08 | ||
| Ambeed | A651497-1g |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 95% | 1g |
$16.0 | 2025-03-16 | |
| Ambeed | A651497-5g |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 95% | 5g |
$42.0 | 2025-03-16 | |
| Ambeed | A651497-25g |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane |
18420-09-2 | 95% | 25g |
$148.0 | 2025-03-16 | |
| abcr | AB111413-25 g |
1,1,3,3-Tetramethyl-1,3-diethoxydisiloxane, 95%; . |
18420-09-2 | 95% | 25g |
€50.70 | 2023-02-05 |
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane Suppliers
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane
Introduction to 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane (CAS No. 18420-09-2)
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane, identified by its Chemical Abstracts Service (CAS) number 18420-09-2, is a siloxane compound that has garnered significant attention in the field of organosilicon chemistry and its applications. This compound belongs to the class of polyalkylsiloxanes, characterized by its unique molecular structure and versatile reactivity. The presence of ethoxy and methyl groups in its framework imparts distinct chemical properties that make it valuable in various industrial and research applications.
The molecular structure of 1,3-diethoxy-1,1,3,3-tetramethyldisiloxane consists of a central silicon atom double-bonded to two oxygen atoms and single-bonded to two ethoxy groups, with four methyl groups attached to the silicon atom. This configuration results in a highly stable yet reactive molecule, capable of participating in a wide range of chemical transformations. The compound's symmetry and steric hindrance provided by the methyl groups influence its reactivity and solubility characteristics, making it a subject of interest for synthetic chemists.
In recent years, 1,3-diethoxy-1,1,3,3-tetramethyldisiloxane has been explored for its potential applications in material science and pharmaceutical research. Its siloxane backbone is known for its thermal stability and resistance to degradation under harsh conditions, which makes it suitable for use in high-performance polymers and coatings. Additionally, the ethoxy functional groups can be hydrolyzed or transesterified to introduce other functional materials or drugs into the polymer matrix.
One of the most promising areas of research involving 1,3-diethoxy-1,1,3,3-tetramethyldisiloxane is in the development of drug delivery systems. The ability to modify the siloxane structure allows for the creation of nanoparticles or micelles that can encapsulate therapeutic agents. These carriers can be designed to release drugs in a controlled manner, improving bioavailability and reducing side effects. Recent studies have demonstrated the efficacy of siloxane-based nanoparticles in delivering anticancer agents and antibiotics directly to target sites.
The compound's reactivity also makes it a valuable intermediate in organic synthesis. For instance, the hydrolysis of 1,3-diethoxy-1,1,3,3-tetramethyldisiloxane produces silicic acid derivatives that can be further functionalized into catalysts or surfactants. These derivatives have been used in various catalytic processes to enhance reaction rates and selectivity. Moreover, the methylation reactions involving this compound have been employed in synthesizing complex organosilicon compounds with potential applications in electronics and optoelectronics.
From an industrial perspective, 1, 3-diethoxy-1, 1, 3, tetramethyldisiloxane is utilized as a precursor in the production of high-performance sealants and adhesives. Its ability to form stable cross-linked networks under mild conditions makes it ideal for applications where low thermal stress is required. Additionally, this compound contributes to the development of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where precise control over molecular alignment is crucial for optimal performance.
The pharmaceutical industry has also shown interest in exploring silicon-containing compounds like 18420-09-2 for their unique biological properties. Silicon-based drugs have demonstrated enhanced stability and bioavailability compared to traditional organic drugs. Researchers are investigating how modifications to the siloxane backbone can improve drug efficacy while minimizing toxicity. Preliminary studies suggest that certain derivatives of 18420-09-2 exhibit anti-inflammatory and antimicrobial properties when tested in vitro.
The synthesis of 18420-09-2 involves well-established methods in organosilicon chemistry, such as hydrosilylation reactions, where alkene or alkyne functional groups react with silicon-hydrogen bonds. These reactions are typically catalyzed by transition metal complexes, such as platinum or palladium catalysts, which facilitate the formation of new Si-C bonds with high selectivity. The efficiency of these reactions has been optimized through advances in catalytic systems, allowing for scalable production processes.
In conclusion, 18420-09-2, or 1, 3-Diethoxy, 1, 1, 3, tetramethyldisiloxane, represents a versatile compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in material science, pharmaceutical research, and industrial manufacturing. As research continues to uncover new methodologies for modifying and utilizing this siloxane derivative, its significance is expected to grow further.
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